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CAS No.: 623550-16-3

Cat. No.: B1279649

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Bromo-1-methoxy-2-(methoxymethoxy)benzene is a synthetically valuable organic
compound that serves as a key building block in multistep organic synthesis. Its structure,
featuring a brominated and differentially oxygenated benzene ring, makes it a versatile
intermediate for the construction of complex molecular architectures, particularly in the
pharmaceutical and materials science sectors. The presence of the bromine atom allows for a
variety of cross-coupling reactions, while the methoxy and methoxymethyl (MOM) ether groups
offer both electronic modulation of the aromatic ring and a strategic point for further
functionalization after deprotection.

This technical guide provides a comprehensive overview of the physicochemical properties,
synthesis, characterization, and applications of 4-Bromo-1-methoxy-2-
(methoxymethoxy)benzene, grounded in established chemical principles and supported by
authoritative sources.
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Physicochemical Properties and Identification

A thorough understanding of the fundamental properties of a chemical entity is paramount for
its effective use and safe handling in a research and development setting.

Property Value Source
Molecular Weight 247.09 g/mol [1]
Molecular Formula CoH11BrOs [1]

4-bromo-1-methoxy-2-
IUPAC Name [1]
(methoxymethoxy)benzene

CAS Number 623550-16-3 [1]
COCOC1=C(C=CC(=C1)Br)O

SMILES [1]
C
TWHPNWMJJYXOSY-

InChiKey [1]

UHFFFAOYSA-N

Predicted XLogP3 2.5 [1]

) ) Inferred from related
Appearance Expected to be a solid or oil
compounds

Synthesis and Mechanism

The most logical and common synthetic route to 4-Bromo-1-methoxy-2-
(methoxymethoxy)benzene involves the protection of the phenolic hydroxyl group of 4-bromo-
2-methoxyphenol. The methoxymethyl (MOM) ether is a widely used protecting group for
alcohols and phenols due to its stability under a range of conditions and its relatively mild
cleavage protocols.

The protection reaction is typically carried out by treating the phenol with a methoxymethylating
agent, such as chloromethyl methyl ether (MOM-CI), in the presence of a non-nucleophilic
base. The base is crucial for deprotonating the phenol, thereby generating a phenoxide that
acts as the nucleophile.
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Products
Reactants

Reaction Process
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Click to download full resolution via product page
Caption: Synthetic workflow for the preparation of the target compound.

Experimental Protocol: MOM Protection of 4-bromo-2-
methoxyphenol

This protocol is a representative procedure based on established methods for the MOM
protection of phenols.[2]

Materials:

4-bromo-2-methoxyphenol

o Chloromethyl methyl ether (MOM-CI) - Caution: Carcinogen
» N,N-Diisopropylethylamine (DIPEA)

e Dichloromethane (DCM), anhydrous

o Saturated aqueous sodium bicarbonate (NaHCOs) solution
e Brine (saturated aqueous NaCl solution)

e Anhydrous magnesium sulfate (MgSQOa) or sodium sulfate (Na2S0Oa4)
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Procedure:

To a solution of 4-bromo-2-methoxyphenol (1.0 eq) in anhydrous dichloromethane (DCM)
under an inert atmosphere (e.g., nitrogen or argon) at 0 °C, add N,N-diisopropylethylamine
(DIPEA) (1.5 eq).

Slowly add chloromethyl methyl ether (MOM-CI) (1.2 eq) to the stirred solution at 0 °C.

Allow the reaction mixture to warm to room temperature and stir for 4-12 hours, monitoring
the reaction progress by thin-layer chromatography (TLC).

Upon completion, quench the reaction by the addition of saturated aqueous NaHCO3
solution.

Transfer the mixture to a separatory funnel and separate the organic layer.
Extract the aqueous layer with DCM (2 x).

Combine the organic layers and wash with brine, then dry over anhydrous MgSOa or
Naz2S0a.

Filter the drying agent and concentrate the filtrate under reduced pressure to yield the crude
product.

Purify the crude product by flash column chromatography on silica gel to afford pure 4-
Bromo-1-methoxy-2-(methoxymethoxy)benzene.

Spectroscopic Characterization (Predicted)

While experimental spectra for this specific compound are not readily available in public
databases, its H NMR, 13C NMR, and mass spectra can be reliably predicted based on its
structure and data from analogous compounds.

IH NMR (Proton Nuclear Magnetic Resonance):

o Aromatic Protons: Three signals are expected in the aromatic region (approx. 6 6.8-7.5
ppm), corresponding to the three protons on the benzene ring. Their splitting patterns will be
characteristic of a 1,2,4-trisubstituted system.
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« MOM Group Protons: A singlet at approximately & 5.2 ppm for the -O-CH2-O- protons and a
singlet at around & 3.5 ppm for the -O-CHs protons of the MOM group.

» Methoxy Group Protons: A singlet at approximately & 3.8-3.9 ppm for the protons of the
methoxy group directly attached to the benzene ring.

13C NMR (Carbon-13 Nuclear Magnetic Resonance):

Aromatic Carbons: Six signals are expected in the aromatic region (approx. 6 110-160 ppm).
This includes four signals for the carbons bearing hydrogen atoms and two signals for the
carbons attached to the bromo, methoxy, and MOM-oxy substituents.

MOM Group Carbons: A signal around & 95 ppm for the -O-CH2-O- carbon and a signal
around & 56 ppm for the -O-CHs carbon of the MOM group.

Methoxy Group Carbon: A signal around & 56 ppm for the carbon of the methoxy group on
the ring.

MS (Mass Spectrometry):

The mass spectrum will show a characteristic isotopic pattern for the molecular ion [M]* and
the [M+2]* ion with approximately equal intensity, which is indicative of the presence of one
bromine atom. The nominal molecular weight is 246 g/mol , so the molecular ions would
appear at m/z 246 and 248.

Applications in Organic Synthesis

4-Bromo-1-methoxy-2-(methoxymethoxy)benzene is a strategic intermediate in organic
synthesis, primarily utilized as a building block for more complex molecules.

e Cross-Coupling Reactions: The bromine atom serves as a handle for various palladium-
catalyzed cross-coupling reactions, such as Suzuki, Stille, Heck, and Sonogashira couplings.
These reactions allow for the formation of new carbon-carbon or carbon-heteroatom bonds
at the C4 position of the benzene ring.

o Synthesis of Pharmaceutical Intermediates: The structural motif of this compound is found in
various biologically active molecules. For instance, the related compound 4-Bromo-1-
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methoxy-2-(3-methoxypropoxy)benzene is a key precursor in the synthesis of Aliskiren, a
medication used to treat high blood pressure.[3] This highlights the utility of such substituted
bromobenzenes in drug discovery and development.

e Protecting Group Strategy: The MOM ether protects the phenolic hydroxyl group, allowing for
chemical transformations to be performed on other parts of the molecule that would
otherwise be incompatible with a free phenol. The MOM group is stable to many reagents,
including strong bases and organometallics, but can be readily removed under acidic
conditions.

Core Compound
4-Bromo-1-methoxy-2-
(methoxymethoxy)benzene

Chemical Transformations
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Caption: Key applications and synthetic transformations of the title compound.

Safety and Handling

As with any chemical reagent, proper safety precautions must be observed when handling 4-
Bromo-1-methoxy-2-(methoxymethoxy)benzene. While a specific safety data sheet (SDS)
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for this compound is not widely available, information can be extrapolated from similar
compounds.

o General Hazards: Brominated aromatic compounds are often classified as irritants to the
skin, eyes, and respiratory system. They may also be harmful if swallowed.[4]

» Handling: Handle in a well-ventilated area, preferably in a chemical fume hood. Wear
appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab
coat. Avoid inhalation of vapors and contact with skin and eyes.

o Storage: Store in a tightly sealed container in a cool, dry place away from incompatible
materials such as strong oxidizing agents.

» Disposal: Dispose of in accordance with local, state, and federal regulations.

It is imperative to consult the material safety data sheet (MSDS) provided by the supplier
before use and to conduct a thorough risk assessment for any new experimental procedure
involving this compound.

Conclusion

4-Bromo-1-methoxy-2-(methoxymethoxy)benzene is a valuable and versatile intermediate in
modern organic synthesis. Its well-defined structure allows for predictable reactivity, making it a
reliable building block for the synthesis of complex organic molecules. A comprehensive
understanding of its physicochemical properties, synthetic routes, and potential applications, as
outlined in this guide, is essential for its effective and safe utilization in research and
development endeavors, particularly in the pursuit of novel pharmaceuticals and advanced
materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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